Cas no 876165-09-2 ((R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: (R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 876165-09-2
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• CID: 4788107
• Update Time: 2025-10-28

(R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Methylbenzyl)pyrrolidin-3-aminedihydrochloride
• (R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C12H18N2.2ClH/c1-10-4-2-3-5-11(10)8-14-7-6-12(13)9-14;;/h2-5,12H,6-9,13H2,1H3;2*1H/t12-;;/m1../s1
• InChI Key： ZGKGDBQTFBYHBN-CURYUGHLSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2C)CC[C@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 29.3

Additional information on (R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride

Introduction to (R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride (CAS No. 876165-09-2)

(R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 876165-09-2, has garnered considerable attention due to its potential applications in drug development and medicinal research. Its molecular structure, featuring a pyrrolidine core substituted with a 2-methylbenzyl group and an amine functional group, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>pyrrolidine ring is a common motif in many pharmacologically active compounds, known for its ability to enhance binding affinity and metabolic stability. The presence of the< strong>2-methylbenzyl group introduces additional hydrophobicity, which can influence the compound's solubility and interaction with biological targets. The amine functionality at the 3-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The< strong>(R)-configuration of the amine group in this compound is particularly noteworthy, as enantiomeric purity is often critical for therapeutic efficacy and safety. The use of< strong>(R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride in such contexts allows researchers to explore the full potential of stereoisomerism in drug design.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations. This property is particularly advantageous for drug delivery systems that require high dissolution rates, such as oral tablets or injectable solutions. The salt form also improves stability, which is crucial for maintaining the integrity of the active pharmaceutical ingredient during storage and transportation.

Current research in medicinal chemistry has highlighted the importance of< strong>pyrrolidin-3-amine derivatives as scaffolds for novel therapeutic agents. Studies have demonstrated their potential in targeting a wide range of biological pathways, including enzyme inhibition and receptor binding. For instance, modifications of the< strong>pyrrolidine core have been explored in the development of drugs for neurological disorders, where precise molecular interactions are essential for efficacy.

The< strong>2-methylbenzyl substituent plays a crucial role in modulating the pharmacokinetic properties of these derivatives. Its hydrophobic nature can enhance membrane permeability, facilitating cellular uptake and distribution. Additionally, this group can participate in non-covalent interactions with biological targets, improving binding affinity and selectivity. Such features make< strong>(R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride a valuable building block for designing next-generation drugs.

In vitro studies have shown promising results regarding the biological activity of< strong>(R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The pyrrolidine scaffold and the chiral amine group contribute to high selectivity towards specific kinases, minimizing off-target effects. Furthermore, its solubility profile enhances bioavailability, making it an attractive candidate for clinical development.

The pharmaceutical industry continues to leverage advanced synthetic methodologies to optimize the properties of< strong>pyrrolidin-3-amine derivatives. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity, ensuring that only the active enantiomer is present in the final product. This approach not only improves therapeutic outcomes but also reduces potential side effects associated with racemic mixtures.

The versatility of< strong>(R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride extends beyond kinase inhibition. Its structural features have also been explored in developing treatments for infectious diseases and inflammatory conditions. By targeting specific enzymes or receptors involved in these pathologies, this compound offers a promising avenue for therapeutic intervention. Ongoing research aims to uncover new applications and refine existing synthetic routes to enhance its utility.

The regulatory landscape for pharmaceutical compounds requires stringent quality control and characterization. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the identity and purity of< strong>(R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride. These methods ensure that the compound meets the necessary standards for preclinical and clinical studies, providing confidence in its safety and efficacy.

In conclusion,< strong>(R)-1-(2-Methylbenzyl)pyrrolidin-3-amine dihydrochloride (CAS No. 876165-09-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and favorable physicochemical properties make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs across various disease areas.